Cas no 2228299-53-2 (2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one)

• Product Name: 2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one
• CAS No: 2228299-53-2
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 6235298
• PubChem ID: 165694818
• Update Time: 2025-11-06

2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one
• EN300-1942855
• 2228299-53-2
• 2-amino-1-[3-(trifluoromethyl)pyridin-2-yl]propan-1-one

• Inchi： 1S/C9H9F3N2O/c1-5(13)8(15)7-6(9(10,11)12)3-2-4-14-7/h2-5H,13H2,1H3
• InChI Key： YAQBFTYAERRSHN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C(C(C)N)=O)(F)F

Computed Properties

• Exact Mass: 218.06669740g/mol
• Monoisotopic Mass: 218.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56Ų

Additional information on 2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one

Comprehensive Overview of 2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one (CAS No. 2228299-53-2)

The compound 2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one (CAS No. 2228299-53-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This trifluoromethylpyridine derivative is characterized by the presence of an amino group and a propan-1-one moiety, which contribute to its reactivity and versatility. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical intermediates, agrochemicals, and material science.

One of the key features of 2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one is its trifluoromethyl group, which is known to enhance the metabolic stability and bioavailability of molecules. This makes it a valuable building block in the design of drug candidates and biologically active compounds. The pyridine ring, a common motif in medicinal chemistry, further adds to its appeal, as it is often associated with improved binding affinity and selectivity in target interactions.

In the context of current trends, the demand for fluorinated compounds like 2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one has surged due to their applications in precision medicine and sustainable agriculture. Fluorine incorporation is a hot topic in drug discovery, as it can significantly alter the physicochemical properties of molecules, leading to improved efficacy and reduced side effects. Similarly, in agrochemicals, trifluoromethyl-containing compounds are prized for their ability to enhance pest resistance and environmental stability.

The synthesis of 2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one typically involves multi-step organic reactions, including amination and ketone formation. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize the yield and purity of this compound. These methods align with the growing emphasis on green chemistry and sustainable synthesis, which are critical considerations for modern chemical industries.

From a commercial perspective, 2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one is available through specialized chemical suppliers and custom synthesis providers. Its CAS number 2228299-53-2 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Companies engaged in R&D and scale-up production often seek this compound for its potential to streamline the development of novel therapeutic agents and functional materials.

In summary, 2-amino-1-3-(trifluoromethyl)pyridin-2-ylpropan-1-one (CAS No. 2228299-53-2) represents a promising compound with broad applicability in life sciences and industrial chemistry. Its unique structural attributes, combined with the rising demand for fluorinated building blocks, position it as a molecule of significant interest for future innovations. As research continues to uncover new uses for this compound, its role in advancing scientific discovery and technological progress is expected to grow.